Cas no 517-76-0 (5-hydroxy-4-methoxy-11-methyl[1,3]dioxolo[4,5-c]acridin-6(11H)-one)

5-hydroxy-4-methoxy-11-methyl[1,3]dioxolo[4,5-c]acridin-6(11H)-one Properties

Names and Identifiers

• 5-hydroxy-4-methoxy-11-methyl[1,3]dioxolo[4,5-c]acridin-6(11H)-one
• 5-hydroxy-4-methoxy-11-methyl-[1,3]dioxolo[4,5-c]acridin-6-one
• 5-Hydroxy-4-methoxy-11-methyl-1,3-dioxolo[4,5-c]acridin-6(11H)-one
• 1,3-Dioxolo[4,5-c]acridin-6(11H)-one, 5-hydroxy-4-methoxy-11-methyl-
• 1,5-c]acridin-6(11H)-one, 5-hydroxy-4-methoxy-11-methyl-
• AC1NTCKW
• NCIOpen2_007055
• Normelicopine
• NSC103007
• NSC-103007
• O-Normelicopine
• DTXSID20418820
• O-Demethylmelicopine
• 517-76-0
• GSMOOICPKHHWCP-UHFFFAOYSA-N
• 5-Hydroxy-4-methoxy-11-methyl[1,3]dioxolo[4,5-c]acridin-6(11H)-one #
• +Expand

• InChIKey： GSMOOICPKHHWCP-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H13NO5/c1-17-9-6-4-3-5-8(9)12(18)10-11(17)14-16(22-7-21-14)15(20-2)13(10)19/h3-6,19H,7H2,1-2H3
• SMILES： CN1C2=CC=CC=C2C(=O)C3=C1C4=C(C(=C3O)OC)OCO4

Computed Properties

• Exact Mass: 299.07939
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 299.079
• Heavy Atom Count: 22
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 68.2A^2

Experimental Properties

• LogP: 2.13460
• PSA: 68.23
• Refractive Index: 1.664
• Boiling Point: 562.9°C at 760 mmHg
• Flash Point: 294.2°C
• Density: 1.444

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Medicosma subsessilis